Cas no 1461708-00-8 (1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1461708-00-8
• MF: C₉H₅ClFN₃O
• MW: 225.606903791428
• CID: 4601039
• PubChem ID: 66216420
• Update Time: 2025-05-19

1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(3-chloro-4-fluorophenyl)-

• Inchi： 1S/C9H5ClFN3O/c10-8-3-7(1-2-9(8)11)14-4-6(5-15)12-13-14/h1-5H
• InChI Key： PUVYYKRBWGZANM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(Cl)=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 225.0105176g/mol
• Monoisotopic Mass: 225.0105176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(3-Chloro-4-Fluorophenyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 1461708-00-8)

The compound 1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde, identified by the CAS number 1461708-00-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of the aldehyde group (-CHO) and the substituted phenyl ring (3-chloro-4-fluorophenyl) introduces unique chemical properties that make this compound a subject of interest in modern research.

Recent studies have highlighted the importance of triazole derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The carbaldehyde functional group in this compound plays a crucial role in its reactivity and ability to form various bioactive intermediates. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel anti-inflammatory agents and anticancer drugs. The combination of the triazole ring and the substituted phenyl group provides a platform for designing molecules with enhanced pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a variety of methods, including click chemistry approaches. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing triazole rings with high efficiency. This method not only ensures high yields but also allows for precise control over the substitution pattern on the phenyl ring. The presence of chlorine and fluorine substituents on the phenyl group further enhances the molecule's stability and reactivity, making it suitable for a wide range of applications.

The structural features of 1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde also make it an attractive candidate for materials science applications. For example, researchers have investigated its potential as a building block for constructing advanced materials such as coordination polymers and metal–organic frameworks (MOFs). The aldehyde group can act as a coordinating ligand, enabling the formation of stable metal complexes with desirable magnetic or catalytic properties.

In addition to its chemical versatility, this compound has shown promise in agricultural applications. Studies have demonstrated that certain triazole derivatives exhibit potent pesticidal activity against various plant pathogens. The combination of the triazole ring and the substituted phenyl group in this compound may confer similar properties, making it a potential candidate for developing eco-friendly pesticides and fungicides.

From an environmental perspective, understanding the fate and behavior of CAS No. 1461708-00-8 in different ecosystems is crucial for ensuring its safe use. Recent research has focused on evaluating its biodegradability and toxicity profiles under various conditions. These studies aim to provide insights into how this compound interacts with biological systems and its potential impact on aquatic and terrestrial environments.

In conclusion, 1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and agriculture. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.